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Compound of Interest
Compound Name: Z-Glu(otbu)-onp
Cat. No.: B612869

Z-L-Glu(OtBu)-ONp | C23H26N208 | ChemSpider Z-L-Glu(OtBu)-ONp | C23H26N208 | CID
11623588 - structure, chemical names, physical and chemical properties, classification,
patents, literature, ... --INVALID-LINK-- Z-L-Glu(OtBu)-ONp | 3306-13-8 - LGC Standards Z-L-
Glu(OtBu)-ONp; CAS Number: 3306-13-8; EC Number: 221-994-3; Synonym: N-a-Cbz-L-
glutamic acid y-p-nitrophenyl a-tert-butyl ester, ... --INVALID-LINK-- Z-Glu(OtBu)-ONp | CAS
3306-13-8 | SC-258079 - Santa Cruz Biotechnology Z-Glu(OtBu)-ONp is a protected amino
acid. ... Z-Glu(OtBu)-ONp. sc-258079. CAS 3306-13-8. Formula: C23H26N208. MW: 458.46.
--INVALID-LINK-- CAS 3306-13-8 Z-L-Glu(OtBu)-ONp - Cymit Quimica Z-L-Glu(OtBu)-ONp.
CAS 3306-13-8. MDL: MFCD00037805. Molecular Formula: C23H26N208. Molecular Weight:
458.46 g/mol . InChl Key: ... --INVALID-LINK-- Z-L-Glu(OtBu)-ONp | CAS 3306-13-8 | J&K
Scientific Z-L-Glu(OtBu)-ONp, CAS 3306-13-8, MF C23H26N208, MW 458.46. Purity: 98%.
Inquiry. Add to cart. Description. Synonyms: N-alpha-Z-L-glutamic acid alpha-tert-butyl ... --
INVALID-LINK-- Z-L-Glu(OtBu)-ONp 3306-13-8 - Cheminc Z-L-Glu(OtBu)-ONp. C23H26N208.
MW: 458.46. CAS: 3306-13-8. MDL Number: MFCDO00037805. store at 2-8°C. --INVALID-LINK-
- Z-L-Glu(OtBu)-ONp | CAS 3306-13-8 | Biosynth Biosynth is a supplier of Z-L-Glu(OtBu)-ONp.
... CAS number: 3306-13-8. Molecular formula: C23H26N208. Molecular weight: 458.46. --
INVALID-LINK-- Z-L-Glu(OtBu)-ONp | 3306-13-8 - Toronto Research Chemicals Synonyms: N-
a-Cbz-L-glutamic acid y-p-nitrophenyl a-tert-butyl ester, N-(Benzyloxycarbonyl)-L-glutamic Acid
a-tert-Butyl y-(4-nitrophenyl) Ester. --INVALID-LINK-- Z-L-Glu(OtBu)-ONp | 3306-13-8 |
Carbosynth Z-L-Glu(OtBu)-ONp; CAS Number: 3306-13-8; EC Number: 221-994-3; Synonym:
N-a-Cbz-L-glutamic acid y-p-nitrophenyl a-tert-butyl ester, ... --INVALID-LINK-- 3306-13-8 - Z-L-
Glu(OtBu)-ONp, 98% - Alfa Aesar Z-L-Glu(OtBu)-ONp, 98%. CAS 3306-13-8. Synonym. N-
alpha-Z-L-glutamic acid alpha-tert-butyl ester gamma-p-nitrophenyl ester. Formula.
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C23H26N208. Weight. --INVALID-LINK-- Z-L-Glu(OtBu)-ONp | 3306-13-8 | Glentham Life
Sciences Glentham Code: GK0933; Product Name: Z-L-Glu(OtBu)-ONp; CAS Number: 3306-
13-8; MDL Number: MFCD00037805; PubChem SID: 135274900; Molecular Formula:
C23H26N208 ... --INVALID-LINK-- In-Depth Technical Guide: Z-Glu(Otbu)-ONp

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Z-Glu(Otbu)-ONp, a critical
reagent in peptide synthesis and related research. It details its chemical properties,
applications, and the methodologies for its use.

Chemical and Physical Properties

Z-Glu(Otbu)-ONp, with the full chemical name N-a-Benzyloxycarbonyl-L-glutamic acid o-tert-
butyl ester y-p-nitrophenyl ester, is a protected amino acid derivative. The benzyloxycarbonyl
(2) group protects the a-amino group, the tert-butyl (Otbu) ester protects the a-carboxyl group,
and the p-nitrophenyl (ONp) ester activates the y-carboxyl group for peptide bond formation.

A summary of its key identifiers and properties is presented below:

Property Value

CAS Number 3306-13-8
Molecular Formula C23H26N208
Molecular Weight 458.46 g/mol

N-a-Cbz-L-glutamic acid y-p-nitrophenyl a-tert-
Synonyms butyl ester, N-(Benzyloxycarbonyl)-L-glutamic
Acid a-tert-Butyl y-(4-nitrophenyl) Ester

Applications in Peptide Synthesis

Z-Glu(Otbu)-ONp is primarily utilized as a building block in solid-phase and solution-phase
peptide synthesis. The ONp ester provides a highly reactive site for nucleophilic attack by the
amino group of another amino acid or peptide, facilitating the formation of a peptide bond at the
y-carboxyl group of the glutamic acid residue.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b612869?utm_src=pdf-body
https://www.benchchem.com/product/b612869?utm_src=pdf-body
https://www.benchchem.com/product/b612869?utm_src=pdf-body
https://www.benchchem.com/product/b612869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The orthogonal protecting groups (Z and Otbu) are crucial for selective deprotection during the
synthesis of complex peptides. The Z group is typically removed by catalytic hydrogenation,
while the Otbu group is cleaved under acidic conditions. This differential stability allows for
precise control over the peptide elongation process.

Experimental Protocols
Peptide Coupling Reaction using Z-Glu(Otbu)-ONp

This protocol outlines a general procedure for coupling Z-Glu(Otbu)-ONp to a resin-bound
amino acid in solid-phase peptide synthesis.

Materials:

Z-Glu(Otbu)-ONp

» Amino-functionalized resin (e.g., Wang resin, Rink amide resin)
e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

» Piperidine solution (20% in DMF)

 Diisopropylethylamine (DIPEA)

o Kaiser test reagents

Workflow:

2. Fmoc Deprotection 4. Couple Z-Glu(Otbu)-ONp
1. Swell Resin in DMF/DCM H (20% Piperidine in DMF) }—»{ 3. Wash with DMF }—»{ (in DMF with DIPEA) 5. Wash with DMF

Click to download full resolution via product page
Caption: Solid-Phase Peptide Synthesis Workflow.

Procedure:
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» Resin Swelling: Swell the amino-functionalized resin in a suitable solvent such as DMF or
DCM for 30 minutes.

o Fmoc Deprotection: If the resin is Fmoc-protected, treat it with a 20% solution of piperidine in
DMF to remove the Fmoc group.

e Washing: Thoroughly wash the resin with DMF to remove excess piperidine.

e Coupling: Dissolve Z-Glu(Otbu)-ONp (typically 2-3 equivalents relative to the resin loading)
in DMF. Add the solution to the resin, followed by the addition of a base such as DIPEA (2-3
equivalents). Allow the reaction to proceed for 2-4 hours at room temperature.

e Washing: Wash the resin with DMF to remove unreacted reagents.

» Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. A
negative result (yellow beads) indicates a complete reaction.

Signaling Pathway Involvement

While Z-Glu(Otbu)-ONp is a synthetic building block and not directly involved in biological
signaling pathways, the glutamic acid residue it carries is a fundamental component of many
biologically active peptides and proteins. These peptides can participate in a vast array of
signaling pathways. For instance, peptides containing glutamic acid can act as ligands for cell
surface receptors, initiating intracellular signaling cascades.

Logical Relationship:
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Peptide Synthesis
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Caption: From Synthesis to Biological Function.

¢ To cite this document: BenchChem. [Z-Glu(otbu)-onp CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612869#z-glu-otbu-onp-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

